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Compound of Interest

Compound Name: Dicyclohexylcarbodiimide

Cat. No.: B1669883

Introduction

N,N'-Dicyclohexylcarbodiimide (DCC) is a widely utilized coupling agent in organic synthesis,
primarily for the formation of amide bonds from carboxylic acids and amines.[1][2] This method
is particularly valuable in peptide synthesis and the development of pharmaceuticals due to its
efficiency and mild reaction conditions.[3][4] The reaction proceeds by activating the carboxylic
acid to form a highly reactive O-acylisourea intermediate, which is then susceptible to
nucleophilic attack by an amine.[1][3] A primary challenge in DCC-mediated couplings is the
removal of the N,N'-dicyclohexylurea (DCU) byproduct, which is often insoluble in many
common organic solvents.[1][5] This protocol provides a comprehensive guide to performing
DCC-mediated amide synthesis, including strategies for the effective removal of the DCU
byproduct.

Reaction Mechanism and Logical Relationships

The DCC-mediated amide coupling reaction involves several key steps. Initially, the carboxylic
acid activates the DCC molecule. This is followed by a nucleophilic attack from the amine on
the activated carboxylic acid intermediate, leading to the formation of the amide bond and the
DCU byproduct. Additives such as 1-hydroxybenzotriazole (HOBt) or 4-(dimethylamino)pyridine
(DMAP) can be used to improve reaction efficiency and minimize side reactions like
racemization.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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